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Compound of Interest

Compound Name: (S)-5-Hexanolide

CAS No.: 16320-13-1

Cat. No.: B134414

Get Quote

Part 1: Executive Summary & Chemical Profile
(S)-5-Hexanolide (also known as (S)-5-Methyl-

-valerolactone) is a cyclic ester used frequently as a chiral building block in pharmaceutical
synthesis. While often perceived as a benign intermediate, its lactone structure dictates specific
stability and toxicity considerations that mandate rigorous disposal protocols.

Critical Safety Directive: Treat (S)-5-Hexanolide as a Category 1 Serious Eye Damaging

agent.[1] Direct contact can cause irreversible corneal injury. Disposal must prioritize thermal

destruction (incineration) to prevent environmental accumulation and aquatic toxicity.
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Parameter Data

Chemical Name (S)-5-Hexanolide

Synonyms
(S)-5-Methyl-delta-valerolactone; (6S)-6-

methyloxan-2-one

CAS Number 16320-13-1

Molecular Formula C₆H₁₀O₂

Physical State Colorless to pale yellow liquid

Flash Point
~112°C (Estimated based on

-valerolactone analogs)

Solubility
Miscible in alcohol/organic solvents; hydrolyzes

in water

Part 2: Hazard Assessment & Waste Classification
Before disposal, you must classify the waste stream.[2] This section synthesizes GHS (Globally

Harmonized System) and RCRA (Resource Conservation and Recovery Act) standards.

GHS Hazard Classification
Based on structural analogs (e.g.,

-valerolactone, CAS 542-28-9), (S)-5-Hexanolide exhibits the following hazards:

Eye Damage/Irritation (Category 1): Lactones can cause severe eye burns.

Skin Irritation (Category 2): Moderate skin irritant.

Aquatic Toxicity: Potential for long-term adverse effects in the aquatic environment due to

hydrolytic degradation products (hydroxy acids) altering local pH.

RCRA Waste Classification (USA)
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Under US EPA regulations (40 CFR Part 261), (S)-5-Hexanolide is not a P-listed or U-listed

hazardous waste. Therefore, it is regulated based on its characteristics:

Ignitability (D001): Unlikely. The flash point (>100°C) typically exceeds the D001 threshold of

60°C (140°F). However, if dissolved in a flammable solvent (e.g., Ethyl Acetate), the entire

mixture is D001.

Corrosivity (D002): Negative. It is not aqueous with a pH < 2 or > 12.5.

Reactivity (D003): Negative. Stable under normal conditions, though capable of ring-opening

polymerization.

Toxicity (D004-D043): Not currently listed on the Toxicity Characteristic Leaching Procedure

(TCLP) list.

Conclusion: Pure (S)-5-Hexanolide is generally classified as Non-Regulated Chemical Waste

for transport but must be managed as Hazardous Waste by policy due to its biological activity

and eye damage potential.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Substance or Stock
Solutions
Use this for expired reagents or surplus pure liquid.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers if the material has degraded, as hydrolysis leads to acidic byproducts.

Labeling: Affix a hazardous waste label.

Primary Constituent: (S)-5-Hexanolide.

Hazard Checkbox: Check "Irritant" and "Toxic".

Segregation: Do not mix with strong bases (e.g., NaOH) or amines in the waste container.
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Reasoning: Bases catalyze the ring-opening hydrolysis, which is exothermic. In a closed

waste drum, this heat evolution can pressurize the container.

Final Disposal: Route to High-Temperature Incineration.

Mechanism: Incineration at >1000°C ensures complete oxidation of the lactone ring to

CO₂ and H₂O, preventing environmental leaching.

Protocol B: Disposal of Reaction Mixtures (Solvent
Streams)
Use this when the chemical is dissolved in solvents (e.g., DCM, THF).

Solvent Compatibility: Determine the primary solvent.

Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste".

Non-Halogenated (Acetone, Methanol): Segregate into "Non-Halogenated Organic

Waste".

Concentration Limit: If the concentration of (S)-5-Hexanolide is >5%, note it explicitly on the

tag.

No Drain Disposal:NEVER pour lactone solutions down the sink.

Reasoning: Even if water-soluble, lactones hydrolyze to form hydroxy acids (5-

hydroxyhexanoic acid), which can disrupt wastewater treatment bacterial cultures and

violate local effluent permits.

Protocol C: Spill Cleanup & Solid Debris
Use this for broken vials or benchtop spills.

PPE Required: Safety goggles (chemical splash resistant), Nitrile gloves (double gloving

recommended), and Lab coat.

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).
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Avoid: Do not use cellulose-based absorbents (paper towels) for large spills if strong

oxidizers are also present in the hood, though for pure lactone, paper is acceptable.

Neutralization (Optional but Recommended for Large Spills): Treat the area with a mild

aqueous solution of Sodium Carbonate (Soda Ash).

Chemistry: This hydrolyzes the lactone into the water-soluble sodium salt of the hydroxy

acid, making it easier to wipe up.

Collection: Scoop debris into a wide-mouth jar. Label as "Solid Hazardous Waste

(Contaminated with Lactones)".

Part 4: Waste Stream Decision Logic (Visualization)
The following diagram illustrates the decision-making process for segregating (S)-5-
Hexanolide waste streams to ensure compliance and safety.
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Waste: (S)-5-Hexanolide
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No

Stream B: Halogenated
Organic Waste

Yes

Click to download full resolution via product page

Caption: Decision tree for segregating (S)-5-Hexanolide waste based on physical state and

solvent composition.
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Part 5: Storage & Stability (Pre-Disposal)
Proper storage prevents the need for emergency disposal.[3]

Moisture Sensitivity: Store in tightly sealed containers.

Mechanism: Atmospheric moisture causes hydrolysis, converting the lactone to 5-

hydroxyhexanoic acid. This increases the acidity of the sample over time.

Polymerization Risk: Avoid storage near initiators (alcohols, amines, strong acids).

Risk:[4][5] (S)-5-Hexanolide can undergo Ring-Opening Polymerization (ROP). While

slow without a catalyst, long-term storage with impurities can lead to viscous oligomer

formation.

Cold Storage: Refrigeration (2-8°C) is recommended to maintain optical purity and prevent

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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